Cas no 1806036-64-5 (4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1806036-64-5
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4837331
• Update Time: 2025-06-13

4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C9H7ClF3NO3/c1-4-3-14-5(8(10)15)7(6(4)16-2)17-9(11,12)13/h3H,1-2H3
• InChI Key： PMCXFXZCKZETMU-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(C)=CN=1)OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

Comprehensive Overview of 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806036-64-5)

The compound 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806036-64-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and a carbonyl chloride moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

One of the key reasons for the growing attention toward 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride is its role in medicinal chemistry. The trifluoromethoxy group is known to enhance the metabolic stability and lipophilicity of molecules, which is critical for improving drug bioavailability. This compound is often explored in the context of central nervous system (CNS) drug development, where its structural features align with the requirements for blood-brain barrier penetration. Recent studies have highlighted its utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing unmet medical needs in oncology and neurology.

In the agrochemical sector, 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride serves as a precursor for developing next-generation pesticides. The trifluoromethoxy substituent contributes to the compound's ability to disrupt pest metabolic pathways, offering a sustainable alternative to traditional chemicals. With the global push toward environmentally friendly farming practices, this compound is gaining traction as a key ingredient in low-toxicity formulations. Its compatibility with integrated pest management (IPM) systems further underscores its relevance in modern agriculture.

From a synthetic perspective, the carbonyl chloride group in 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride enables efficient amide bond formation, a cornerstone of peptide and polymer chemistry. This reactivity is leveraged in high-throughput screening libraries and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. The compound's stability under standard laboratory conditions also makes it a preferred choice for scale-up synthesis, meeting the demands of industrial applications.

Recent advancements in AI-driven drug discovery have further amplified the importance of 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride. Computational models frequently identify its core structure as a privileged scaffold for targeting diverse biological pathways. This aligns with the increasing use of machine learning to predict compound efficacy, reducing the time and cost associated with traditional R&D. As a result, the compound is now a focal point in virtual screening campaigns aimed at identifying first-in-class therapeutics.

Quality control and regulatory compliance are paramount when working with 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride. Reputable suppliers ensure adherence to Good Manufacturing Practices (GMP) and provide detailed certificates of analysis (CoA) to guarantee purity and consistency. Researchers are advised to source the compound from certified vendors to avoid batch-to-batch variability, which can impact experimental reproducibility. Storage recommendations typically include anhydrous conditions and low-temperature environments to preserve its reactivity.

The future outlook for 4-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carbonyl chloride is promising, with ongoing investigations into its applications beyond pharmaceuticals and agrochemicals. Emerging fields such as material science and catalysis are exploring its potential as a building block for functional polymers and ligand design. As sustainability becomes a global priority, the compound's role in enabling green chemistry innovations is expected to grow, solidifying its position as a versatile tool in scientific research.